Cas no 2229303-20-0 (tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate)
tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
- EN300-1889578
- tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
- 2229303-20-0
-
- Inchi: 1S/C13H17FN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)11-9(14)6-5-7-15-11/h5-8,10H,1-4H3
- InChI Key: IICZKWUETVFBSU-UHFFFAOYSA-N
- SMILES: FC1=CC=CN=C1C(C=O)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 268.12232057g/mol
- Monoisotopic Mass: 268.12232057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.5Ų
tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1889578-0.05g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-0.1g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-0.25g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-0.5g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-1.0g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1889578-2.5g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-5.0g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 5g |
$4226.0 | 2023-06-01 | ||
| Enamine | EN300-1889578-10.0g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 10g |
$6266.0 | 2023-06-01 | ||
| Enamine | EN300-1889578-1g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1889578-5g |
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate |
2229303-20-0 | 5g |
$4226.0 | 2023-09-18 |
tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
Recent Advances in the Study of tert-Butyl N-1-(3-Fluoropyridin-2-yl)-2-Oxoethyl-N-Methylcarbamate (CAS: 2229303-20-0)
The compound tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229303-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluoropyridinyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.
One of the primary areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving the condensation of 3-fluoropyridine-2-carbaldehyde with tert-butyl N-methylcarbamate, followed by oxidation to yield the desired product. This method has been lauded for its reproducibility and reduced environmental impact compared to traditional approaches.
Pharmacological investigations have revealed that tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate exhibits notable activity as a protease inhibitor. In vitro studies demonstrated its efficacy in inhibiting specific serine proteases implicated in inflammatory diseases. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Further preclinical studies are underway to evaluate its pharmacokinetics and toxicology profiles.
Another significant development is the compound's role as a versatile building block in drug discovery. Its structural features make it an attractive candidate for the development of targeted therapies. For instance, a recent patent application highlighted its use in the synthesis of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The fluoropyridinyl moiety enhances binding affinity to specific kinase domains, while the carbamate group provides metabolic stability.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved therapeutic indices.
In conclusion, tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229303-20-0) represents a promising candidate in medicinal chemistry, with applications ranging from protease inhibition to kinase modulation. Ongoing research aims to unlock its full potential, paving the way for novel therapeutic agents. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.
2229303-20-0 (tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)